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Compound of Interest

Compound Name: Quipazine dimaleate
CAS No.: 150323-78-7
Cat. No.: B1662243
Get Quote
Abstract

This guide details the standardized protocol for formulating Quipazine Dimaleate, a non-
selective serotonin receptor agonist (5-HT2A/3), for intraperitoneal (IP) injection in rodent
models. It addresses critical physicochemical challenges—specifically the acidity of the
dimaleate salt and its solubility profile—to ensure consistent bioavailability and animal welfare.
This protocol prioritizes the use of 0.9% saline as the vehicle while mandating pH verification to
prevent peritoneal irritation.

Physicochemical Profile & Pre-Formulation Analysis

Before formulation, verify the specific salt form. Quipazine is commonly supplied as a
Dimaleate salt, but mono-maleate forms exist. This protocol uses the Dimaleate specifications.
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Property Specification Critical Note
Compound Name Quipazine Dimaleate Check label carefully.
CAS Number 150323-78-7 (Dimaleate) Verify against CoA.
Molecular Weight 445.43 g/mol Used for Molarity calculations.
Conversion Factor: 1 mg Free
Free Base MW 213.28 g/mol _
Base = 2.09 mg Dimaleate.
. Water: ~100 mM (44 High solubility facilitates
Solubility ) )
mg/mL)Saline: Soluble aqueous formulation.
) ) ) Discard if discolored (yellowing
Appearance White to off-white solid o o
indicates oxidation).
) Protect from light and
Storage (Solid) Room Temp (20-25°C)

moisture.

Scientific Rationale: The Salt Factor

Quipazine is a piperazine derivative.[1][2] The dimaleate salt improves water solubility
significantly compared to the free base. However, the presence of two maleic acid equivalents
can lower the pH of the final solution to acidic levels (pH 3—4). Direct IP injection of acidic
solutions causes abdominal writhing (false positives in behavioral tests) and peritoneal
inflammation. Buffering or pH adjustment is not optional; it is a requirement for data integrity.

Protocol: Preparation of Injectable Solution

Objective: Prepare a 10 mL working solution at 1.0 mg/mL (calculated as the salt). Vehicle:
0.9% Sterile Saline (NacCl).

Materials Required

e Quipazine Dimaleate (Solid)[2]
¢ 0.9% Sodium Chloride Injection, USP (Sterile Saline)

e 0.1 N NaOH (for pH adjustment)
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» pH Meter (Micro-probe recommended) or high-sensitivity pH strips
e 0.22 um Syringe Filter (PES or PVDF membrane)

e Sterile 10 mL vials

Step-by-Step Workflow
Step 1. Mass Calculation & Weighing

Calculate the required mass based on the target volume and concentration.
e Target: 10 mL @ 1.0 mg/mL
e Weigh: 10.0 mg of Quipazine Dimaleate.

¢ Note: If your target dose is based on "Free Base," weigh 20.9 mg of the Dimaleate salt to
achieve 10 mg of active drug equivalent.

Step 2: Solubilization

o Transfer the weighed powder into a sterile mixing vial.
o Add approximately 80% of the final volume (8 mL) of 0.9% Saline.
» Vortex gently for 30—60 seconds. The powder should dissolve readily at room temperature.

o Troubleshooting: If particles persist, sonicate for 2 minutes at ambient temperature. Avoid
heating above 37°C to prevent degradation.

Step 3: pH Verification & Adjustment (Critical)

o Measure the pH of the solution. Expect an initial pH of ~3.5—-4.5 due to the maleic acid.
e Titration: Add 0.1 N NaOH dropwise while stirring.
e Target pH:6.0 — 7.4.

o Caution: Do not exceed pH 7.5. Quipazine free base may precipitate out of solution in
alkaline environments.
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o Visual Check: Ensure the solution remains perfectly clear after pH adjustment.

Step 4: Final Volume & Sterilization

e Add 0.9% Saline to bring the total volume to exactly 10.0 mL.

» Mix by inversion.

o Draw the solution into a sterile syringe.

o Attach a 0.22 um syringe filter and dispense into a sterile, crimp-sealed injection vial.

o Why Filter? IP injections must be sterile to prevent peritonitis. Filtration also removes any
undissolved micro-particulates.

Step 5: Storage

e Immediate Use: Store at room temperature (20—25°C) for up to 4 hours.
e Short-Term: 4°C for up to 24 hours.

e Long-Term:Not Recommended. Prepare fresh daily. Quipazine in aqueous solution is subject
to hydrolysis and oxidation over time.

Dosing Guidelines & Experimental Design
Dose Calculation Table

Standard injection volumes are 10 mL/kg (mice) and 1-2 mL/kg (rats).
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. Target Dose . Injection Vol L.
Species Concentration Application
(Salt) per 100g BW
1000 pL (10 Locomotor
Mouse 1.0 mg/kg 0.1 mg/mL o
mL/kg) Activity
1000 pL (10 Head-Twitch
Mouse 3.0 - 5.0 mg/kg 0.3-0.5mg/mL
mL/kg) Response (HTR)
5-HT Behavioral
Rat 1.0 mg/kg 1.0 mg/mL 0.1 mL
Syndrome
Spinal Steppin
Rat 3.0 mg/kg 3.0 mg/mL 0.1 mL P pping

Models

Example Calculation (Mouse HTR Study)

e Subject: C57BL/6 Mouse (25 g).

Target Dose: 5 mg/kg.

Injection Volume: 10 mL/kg (standard for mice).

Required Concentration:

Injection Amount:

Visualizations
Figure 1: Preparation Workflow
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Caption: Step-by-step workflow for preparing a sterile, physiological pH Quipazine solution.
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Figure 2: Mechanism of Action

Quipazine

Agonist
(High Affinity)

Agonist
(Moderate Affinity)

5-HT2A Receptor 5-HT3 Receptor
(Cortical) (Peripheral/Central)

Phospholipase C lon Channel
Activation Gating (Na+/K+)

Primary Driver

Locomotor
Changes

Head-Twitch

Response (HTR)

Click to download full resolution via product page

Caption: Quipazine acts primarily via 5-HT2A and 5-HT3 receptors to induce behavioral

phenotypes.

Safety & Handling (E-E-A-T)

« Toxicity: Quipazine is toxic if swallowed or injected (Acute Tox. 3). LD50 (IP, Mouse) is
approximately 100 mg/kg, but behavioral effects start at <1 mg/kg.

+ PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood or
biosafety cabinet to avoid inhalation.

o Disposal: Dispose of all sharps and unused solution in designated hazardous
pharmaceutical waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Quipazine
https://www.benchchem.com/product/b1662243?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Quipazine
https://pmc.ncbi.nlm.nih.gov/articles/PMC7933111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7933111/
https://www.benchchem.com/product/b1662243/docs#application-note-high-fidelity-preparation-of-quipazine-dimaleate-for-intraperitoneal-administration
https://www.benchchem.com/product/b1662243/docs#application-note-high-fidelity-preparation-of-quipazine-dimaleate-for-intraperitoneal-administration
https://www.benchchem.com/product/b1662243/docs#application-note-high-fidelity-preparation-of-quipazine-dimaleate-for-intraperitoneal-administration
https://www.benchchem.com/product/b1662243/docs#application-note-high-fidelity-preparation-of-quipazine-dimaleate-for-intraperitoneal-administration
https://www.benchchem.com/product/b1662243?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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